Cas no 1799818-15-7 (ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate)

Ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate is a versatile pyrazole derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The compound features a bromo-substituted pyrazole core, enhancing its reactivity in cross-coupling reactions, while the [2-(trimethylsilyl)ethoxy]methyl (SEM) protecting group ensures stability under various reaction conditions. Its ethyl ester functionality facilitates further derivatization, making it valuable for constructing complex heterocyclic frameworks. The SEM group can be selectively removed under mild acidic conditions, offering synthetic flexibility. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules due to its well-defined reactivity and compatibility with diverse synthetic methodologies.

ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate structure

1799818-15-7 structure

Product Name:ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate

CAS No:1799818-15-7

MF:C₁₂H₂₁BrN₂O₃Si

MW:349.296243429184

CID:5290094

Update Time:2026-03-10

ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate
- ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
- Inchi： 1S/C12H21BrN2O3Si/c1-5-18-12(16)10-8-14-15(11(10)13)9-17-6-7-19(2,3)4/h8H,5-7,9H2,1-4H3
- InChI Key： SSDIENHNXNTELG-UHFFFAOYSA-N
- SMILES： N1(COCC[Si](C)(C)C)C(Br)=C(C(OCC)=O)C=N1

ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1115-100MG	ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate	1799818-15-7	95%	100MG	￥ 1,603.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1115-250MG	ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate	1799818-15-7	95%	250MG	￥ 2,560.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1115-500MG	ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate	1799818-15-7	95%	500MG	￥ 4,270.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1115-1G	ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate	1799818-15-7	95%	1g	￥ 6,402.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1115-5G	ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate	1799818-15-7	95%	5g	￥ 19,206.00	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566471-100mg	Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate	1799818-15-7	98%	100mg	￥5973	2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566471-250mg	Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate	1799818-15-7	98%	250mg	￥7682	2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566471-500mg	Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate	1799818-15-7	98%	500mg	￥12802	2023-04-09
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1115-100mg	ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate	1799818-15-7	95%	100mg	￥1604.0	2024-04-23